3-(Hydroxymethyl)-5,5-diphenylimidazolidine-2,4-dione

• CAS No.: 21616-46-6
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 3-(hydroxymethyl)-5,5-diphenylimidazolidine-2,4-dione
• InChI: InChI=1S/C16H14N2O3/c19-11-18-14(20)16(17-15(18)21,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,19H,11H2,(H,17,21)
• InChI Key: QQBKLRXLVRDKEB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C(=O)N(C(=O)N2)CO)C3=CC=CC=C3
• Synonyms: 3-(hydroxymethyl)-5,5-diphenylhydantoin; 3-(hydroxymethyl)phenytoin

Description

3-(Hydroxymethyl)-5,5-diphenylimidazolidine-2,4-dione, also known as this compound, is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Phenytoin (5 g, 0.02 mol) was suspended in 180 ml of water; 20 ml of formaldehyde (37% solution) and 0.25 g K2CO3 were added and the mixture was stirred at 25°-30° C. for 24 hours. The white solid which formed was removed by filtration and washed repeatedly with a 3% solution of formaldehyde, then air dried for 3 to 4 hours and over P2O5 in a vacuum dessicator. Yield 91-93%, m.p. 185°-189° C. Anal. calc. for C16H14N2O3 : C, 68.07; H, 5.00; N, 9.93. Found: C, 67.97; H, 5.05; N, 9.93. The product has the formula: ##STR1518##

Synthesis routes and methods II

Procedure details

20 g of 5,5-diphenylhydantoin (0.08 moles) and 80 ml (32 g) of formalin are introduced into a suitable reaction vessel containing 720 ml of water and one g of potassium carbonate. The reaction is stirred at room temperature for 24 hours, after which the subject compound, mp 186.5°-188.5° C., yield 22.58 g (91.86%) is obtained by filtration.